molecular formula C7H8N2O B8691726 (1-Hydroxy-2-methylpropylidene)methane-1,1-dicarbonitrile CAS No. 40798-08-1

(1-Hydroxy-2-methylpropylidene)methane-1,1-dicarbonitrile

Cat. No.: B8691726
CAS No.: 40798-08-1
M. Wt: 136.15 g/mol
InChI Key: MDWVQNYUHSGOHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-Hydroxy-2-methylpropylidene)methane-1,1-dicarbonitrile is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

40798-08-1

Molecular Formula

C7H8N2O

Molecular Weight

136.15 g/mol

IUPAC Name

2-(1-hydroxy-2-methylpropylidene)propanedinitrile

InChI

InChI=1S/C7H8N2O/c1-5(2)7(10)6(3-8)4-9/h5,10H,1-2H3

InChI Key

MDWVQNYUHSGOHA-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=C(C#N)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of malononitrile (4.0 g, 60 mmol) in THF (30 mL) was added dropwise over 1 h to a suspension of NaH (95%, 3.0 g, 120 mmol) in THF (75 mL) at 0° C. The reaction was then warmed to room temp and stirred for 1 h. The suspension was then cooled to 0° C. and treated dropwise with a solution of isobutyryl chloride (6.3 mL, 60 mmol) in THF (25 mL). The addition was controlled so that the internal temp does not rise above 10° C. Upon completion of the addition the reaction was warmed to room temp and stirred for 24 h. The reaction was then quenched with H2O (10 mL) and evaporated. The residue was then partitioned between EtOAc (100 mL) and 1 N HCl (75 mL). The aqueous layer was extracted again with EtOAc (50 mL) and the combined organic layers were washed with brine (100 mL), dried (c), filtered, and evaporated to yield the desired product (7.95 g, 96%).
Quantity
4 g
Type
reactant
Reaction Step One
Name
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
6.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Two
Yield
96%

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